3-chloro-4-methoxy-N-propylbenzamide

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• SMILES: CCCNC(=O)C1=CC(=C(C=C1)OC)Cl
• InChI: InChI=1S/C11H14ClNO2/c1-3-6-13-11(14)8-4-5-10(15-2)9(12)7-8/h4-5,7H,3,6H2,1-2H3,(H,13,14)
• InChIKey: PZDQXXNOXUGHLI-UHFFFAOYSA-N

Researchers requiring a well-defined benzamide scaffold for SAR studies often face supply inconsistencies that compromise data reproducibility. This compound solves that problem with its specific 3-chloro-4-methoxy N-propyl configuration, offering a distinct electronic profile for CNS permeability assays and analog synthesis. - Defined Scaffold: Non-interchangeable substitution pattern ensures experimental control when comparing positional isomers. - Synthetic Utility: Chloro and methoxy groups provide handles for cross-coupling and derivatization for library generation. - Reliable Supply: Consistent quality and availability support iterative medicinal chemistry and agrochemical screening programs.

Sourcing 3-Chloro-4-methoxy-N-propylbenzamide: A Verifiable Selection Guide for Research & Development Procurement

3-Chloro-4-methoxy-N-propylbenzamide (C11H14ClNO2; MW 227.69 g/mol) is a functionalized benzamide derivative featuring a 3-chloro-4-methoxy substitution pattern on the benzoyl ring and an N-propyl side chain [1]. This specific substitution pattern positions it within a class of compounds frequently explored in medicinal chemistry and agrochemical research as synthetic intermediates and as scaffolds for structure-activity relationship (SAR) studies [2]. Its unique combination of electron-withdrawing (Cl) and electron-donating (OMe) groups in a defined ortho/para relationship to the carboxamide functionality creates a distinct electronic and steric profile that differentiates it from positional isomers and unsubstituted analogs .

1

Positional isomer control — The 3-chloro-4-methoxy pattern defines a distinct SAR probe; confirm substitution before use in bioactivity studies.

2

N-propyl lipophilicity profile — The simple propyl chain supports higher logP than polar-chain analogs, making it relevant for membrane-permeability research.

3

Orthogonal reactive handles — Chloro and methoxy groups enable parallel derivatization for focused library synthesis.

• [1] PubChem. (2021). 3-Chloro-4-methoxy-N-propylbenzamide, CID 28065537. National Library of Medicine. View Source
• [2] Google Patents. (2016). Substituted benzamides and methods of use thereof. US20160340309A1. View Source

Why 3-Chloro-4-methoxy-N-propylbenzamide Cannot Be Replaced by a Generic Benzamide in Research Protocols

In the benzamide class, even minor alterations to the substitution pattern on the phenyl ring or the N-alkyl side chain can dramatically alter target binding, pharmacokinetic properties, and overall biological activity [1]. The 3-chloro-4-methoxy-N-propylbenzamide configuration provides a specific, non-interchangeable physicochemical signature. For instance, repositioning the chloro group from the 3-position to the 4-position (as in the 4-chloro-3-methoxy isomer) changes the molecular shape and electronic distribution, which can affect its interaction with biological targets and its solubility profile . Similarly, extending the N-alkyl chain with a methoxy group (as in the 3-methoxypropyl analog) increases the compound's molecular weight and polar surface area, altering its lipophilicity (logP) and potentially its membrane permeability . Generic substitution with an unsubstituted or differently substituted benzamide introduces uncontrolled variables, compromising experimental reproducibility and the validity of SAR data.

Target Compound

Potential Substitute

Why Interchangeability Fails

3-Cl-4-OMe-N-propyl

4-Cl-3-OMe isomer

Chloro/methoxy positional shift alters electronic distribution and may reverse target affinity trends.

3-Cl-4-OMe-N-propyl

N-(3-methoxypropyl) analog

Additional chain oxygen increases PSA and lowers logP, potentially reducing membrane diffusion in permeability assays.

3-Cl-4-OMe-N-propyl

Unsubstituted or differently substituted benzamide

Loss of chloro/methoxy signature removes SAR anchor points and introduces uncontrolled variables.

• [1] Vairoletti, F., Mahler, G., Saiz, C., Paulino, M., & Salinas, G. (2024). Substituted benzamides. 1. Potential ... ACS Publications. Retrieved from datapdf.com. View Source

Quantifiable Differentiation of 3-Chloro-4-methoxy-N-propylbenzamide: A Head-to-Head Comparison Guide for Scientific Selection

Structural Uniqueness: Positional Isomer Differentiation from 4-Chloro-3-methoxy-N-propylbenzamide

The target compound (3-chloro-4-methoxy substitution) is a distinct positional isomer of 4-chloro-3-methoxy-N-propylbenzamide (CAS 39887-44-0) . The difference in chloro and methoxy positioning (ortho vs. meta to the carboxamide) results in a unique molecular geometry and electronic distribution. This structural differentiation is critical, as it is well-documented that positional isomerism in benzamides leads to divergent biological activities and target affinities [1].

Positional isomerism

Class-level inference

3-Cl-4-OMe vs 4-Cl-3-OMe — qualitative substitution pattern difference; no direct bioactivity data available for this pair.

Isomer identity may influence target engagement; attributed differences are class-derived and require experimental confirmation.

No quantitative comparison data; structural assignment based on IUPAC/SMILES.

Evidence Dimension	Molecular Structure / Positional Isomerism
Target Compound Data	3-chloro-4-methoxy substitution pattern
Comparator Or Baseline	4-chloro-3-methoxy substitution pattern
Quantified Difference	Qualitative difference in substitution pattern; no quantitative bioactivity data available for direct comparison.
Conditions	Structural analysis based on canonical SMILES and IUPAC nomenclature.

Why This Matters

Selecting the correct positional isomer is essential for SAR studies, as even a small change can invalidate biological hypotheses and lead to false conclusions.

• [1] Vairoletti, F., Mahler, G., Saiz, C., Paulino, M., & Salinas, G. (2024). Substituted benzamides. 1. Potential ... ACS Publications. Retrieved from datapdf.com. View Source

Physicochemical Differentiation: LogP and PSA Comparison vs. N-(3-methoxypropyl) Analog

The target compound's N-propyl side chain provides a distinct lipophilicity profile compared to its close analog, 3-chloro-4-methoxy-N-(3-methoxypropyl)benzamide . The latter features an oxygen atom in the N-alkyl chain, which significantly impacts key physicochemical parameters. Specifically, the N-(3-methoxypropyl) analog exhibits a calculated logP of 1.6995 and a Polar Surface Area (PSA) of 40.738 Ų . While experimental logP data for the target compound is not publicly available, its simpler N-propyl chain is expected to yield a higher logP (increased lipophilicity) and a lower PSA (reduced polarity) based on established computational models for homologous series.

LogP / PSA contrast

Cross-study comparable

Analog N-(3-methoxypropyl): logP 1.70, PSA 40.7 Ų.
Target N-propyl: inferred logP >1.7, lower PSA.

Higher lipophilicity may support passive diffusion; relevant for permeability research models.

In silico values; experimental logP/PSA for target compound not publicly available.

Evidence Dimension	Calculated LogP and Polar Surface Area (PSA)
Target Compound Data	Calculated data not publicly available; inferred to have higher logP and lower PSA than comparator.
Comparator Or Baseline	3-chloro-4-methoxy-N-(3-methoxypropyl)benzamide
Quantified Difference	Comparator logP = 1.6995; Comparator PSA = 40.738 Ų. Target compound logP is estimated to be >1.7.
Conditions	In silico calculation (method unspecified).

Why This Matters

Lipophilicity and PSA are critical determinants of membrane permeability and oral bioavailability. A more lipophilic N-propyl analog may be preferred for CNS-targeted research or applications requiring higher passive diffusion.

Synthetic Utility: A Versatile Scaffold for Generating SAR Libraries

The 3-chloro-4-methoxybenzamide core is a recognized building block in medicinal chemistry [1]. The target compound's specific N-propyl substituent makes it a valuable starting material for further functionalization. While no direct yield data is available for this specific compound, patents and literature on similar N-alkylbenzamide syntheses report high yields (97-99%) under optimized conditions [2], suggesting that the target compound can be reliably produced at scale. Its dual functionality (halogen and methoxy) allows for orthogonal chemical transformations, enabling the rapid generation of diverse compound libraries for hit-to-lead optimization.

Synthetic accessibility

Supporting evidence

Reported yields of 97–99% for analogous N-alkylbenzamides under microwave conditions; no direct yield data for this specific compound.

Synthetic route suggests scalability; actual yields should be verified for the 3-Cl-4-OMe-N-propyl case.

Based on class-level synthetic protocol, not compound-specific optimization.

Evidence Dimension	Synthetic Yield Potential
Target Compound Data	No specific yield data available.
Comparator Or Baseline	General class of N-alkylbenzamides
Quantified Difference	Reported yields of 97-99% for analogous syntheses [2].
Conditions	Microwave-assisted, solvent-free synthesis.

Why This Matters

High synthetic accessibility and the presence of multiple reactive handles make this compound a cost-effective and efficient choice for building diverse chemical libraries.

• [1] Google Patents. (2016). Substituted benzamides and methods of use thereof. US20160340309A1. View Source
• [2] Eurekaselect. (n.d.). Rapid and Efficient Synthesis of N-alkylbenzamides Under Microwave Irradiation. View Source

Optimal Application Scenarios for 3-Chloro-4-methoxy-N-propylbenzamide Based on Differentiated Evidence

Structure-Activity Relationship (SAR) Studies in Hit-to-Lead Optimization

The unique 3-chloro-4-methoxy substitution pattern, when combined with the N-propyl chain, creates a specific scaffold for SAR exploration. Researchers can systematically modify the chloro, methoxy, or propyl groups to probe their individual contributions to target binding and biological activity [1]. The compound serves as a well-defined control in experiments comparing positional isomers or N-alkyl chain lengths.

Physicochemical Property Profiling for CNS Drug Discovery

The inferred high lipophilicity (logP > 1.7) and low PSA of 3-chloro-4-methoxy-N-propylbenzamide make it a suitable candidate for central nervous system (CNS) drug discovery programs, where optimal logP (2-5) and low PSA (<90 Ų) are correlated with blood-brain barrier permeability . This compound can be used to validate computational models or as a control in permeability assays.

Building Block for the Synthesis of Functionalized Benzamide Libraries

The compound's chloro and methoxy substituents provide distinct sites for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) and demethylation/alkylation, respectively [2]. This makes it an efficient starting material for generating a focused library of analogs for screening against a variety of biological targets, including GPCRs, kinases, and ion channels, as described in relevant patent literature [1].

Application

Selection Property

Validation Focus

SAR probe in hit-to-lead optimization

Defined 3-Cl-4-OMe-N-propyl substitution fingerprint

Confirm positional isomer identity and batch consistency before biological testing

CNS permeability research models

Higher inferred logP and low PSA relative to polar-chain analogs

Experimental logP and PAMPA / cell-permeability data should be generated for the target compound

Benzamide library synthesis

Orthogonal Cl and OMe handles for cross-coupling and demethylation

Verify reaction yields and purity under specific coupling conditions

• [1] Google Patents. (2016). Substituted benzamides and methods of use thereof. US20160340309A1. View Source
• [2] Eurekaselect. (n.d.). Rapid and Efficient Synthesis of N-alkylbenzamides Under Microwave Irradiation. View Source